N-(4,7-dichlorobenzo[d]thiazol-2-yl)isobutyramide

• IUPAC Name: N-(4,7-dichloro-1,3-benzothiazol-2-yl)-2-methylpropanamide
• InChI: InChI=1S/C11H10Cl2N2OS/c1-5(2)10(16)15-11-14-8-6(12)3-4-7(13)9(8)17-11/h3-5H,1-2H3,(H,14,15,16)
• InChI Key: OIMQEMDTQMVMEW-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(=O)NC1=NC2=C(C=CC(=C2S1)Cl)Cl
• Molecular Formula: C11H10Cl2N2OS
• Molecular Weight: 289.2 g/mol

Description

“N-(4,7-dichlorobenzo[d]thiazol-2-yl)isobutyramide” is a chemical compound that contains a thiazole ring. Thiazoles are important heterocyclic compounds that exhibit a wide range of biological activities, such as antibacterial, antifungal, anti-inflammatory, antitumor, antitubercular, antidiabetic, antiviral, and antioxidant.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, a series of N-(benzo[d]thiazol-2-yl)-2-[phenyl(2-(piperidin-1-yl)ethylamino] benzamides and N-(benzo[d]thiazol-2-yl)-2-[phenyl(2-morpholino)ethylamino] benzamides derivatives were synthesized by coupling substituted 2-amino benzothiazoles with N-phenyl anthranilic acid. The intermediate compounds were then treated with 1-(2-chloro ethyl) piperidine hydrochloride or 4-(2-chloro ethyl) morpholine hydrochloride to yield the final derivatives.

Future Directions

The future directions for the research and development of “N-(4,7-dichlorobenzo[d]thiazol-2-yl)isobutyramide” and similar compounds could involve the design and synthesis of novel derivatives with enhanced biological activities. The use of hybrid antimicrobials that combine the effect of two or more agents represents a promising antibacterial therapeutic strategy. Further studies could also focus on the distinctive modes of antibiotic activity of small molecules when used in conjunction with a cell penetrating peptide.